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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Suc-YVAD-AMC as a

critical tool for the investigation of inflammasome activation. This document details the

underlying biochemical principles, offers meticulous experimental protocols, and presents key

quantitative data to empower researchers in their study of this pivotal inflammatory pathway.

Introduction: The Inflammasome and Caspase-1
The inflammasome is a multi-protein complex that plays a central role in the innate immune

system. Its activation is a critical step in the host's defense against pathogens and in the

response to cellular stress. A key outcome of inflammasome assembly is the activation of

caspase-1, a cysteine protease that proteolytically cleaves the precursors of the pro-

inflammatory cytokines interleukin-1β (IL-1β) and IL-18, leading to their maturation and

secretion.[1][2] Dysregulation of inflammasome activity is implicated in a wide range of

inflammatory diseases, making it a significant target for therapeutic intervention.

Suc-YVAD-AMC (Succinyl-Tyrosine-Valine-Alanine-Aspartic Acid-7-Amino-4-methylcoumarin)

is a fluorogenic substrate specifically designed to measure the activity of caspase-1. The

tetrapeptide sequence YVAD is recognized by caspase-1, and upon cleavage, the fluorescent

reporter molecule 7-Amino-4-methylcoumarin (AMC) is released. The resulting increase in

fluorescence provides a direct and sensitive measure of caspase-1 enzymatic activity.
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Biochemical and Chemical Properties of Suc-YVAD-
AMC
Suc-YVAD-AMC is a synthetic peptide derivative that serves as a highly specific substrate for

caspase-1. Its utility in research is underscored by its chemical and kinetic properties.

Property Value Reference

Molecular Formula C33H39N5O10 [3]

Molecular Weight 665.7 g/mol [3]

Excitation Wavelength 340-360 nm [3]

Emission Wavelength 440-460 nm [3]

Km for Caspase-1 14 µM [3]

Solubility Soluble in DMSO [3]

The NLRP3 Inflammasome Activation Pathway
The NLRP3 inflammasome is one of the most well-characterized inflammasome complexes. Its

activation is a two-step process, often referred to as priming and activation.
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Figure 1: NLRP3 Inflammasome Activation Pathway
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Figure 2: Experimental Workflow for Inhibitor Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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